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Compound of Interest

3-(2,6-Dimethylphenyl)-1H-
Compound Name:
pyrazol-5-amine

Cat. No.: B13322921

Get Quote

Part 1: Chemical Identity & Structural Significance
Core Chemical Profile

Compound Name: 3-(2,6-Dimethylphenyl)-1H-pyrazol-5-amine CAS Registry Number:
1040723-87-2 Molecular Formula: C11H13Ns Molecular Weight: 187.24 g/mol IUPAC Name: 5-
(2,6-dimethylphenyl)-1H-pyrazol-3-amine (Tautomer dependent)[1]

Structural Architecture & Pharmacophore Analysis

This molecule is not merely a pyrazole derivative; it is a sterically privileged scaffold. The 2,6-
dimethylphenyl moiety (2,6-xylyl group) introduces a critical orthogonality to the planar pyrazole
ring.

o Atropisomerism Potential: The steric clash between the methyl groups on the phenyl ring and
the nitrogen/carbon atoms of the pyrazole forces the two aromatic systems to twist out of
coplanarity. This "twisted" conformation is highly valued in kinase inhibitor design (e.g., p38
MAPK, FGFR) as it improves solubility and selectivity by filling hydrophobic pockets
(Gatekeeper residues) that flatter analogs cannot access.
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o Tautomeric Equilibrium: The compound exists in a dynamic equilibrium between the 1H-
pyrazol-5-amine and 1H-pyrazol-3-amine forms. In solution, this equilibrium is solvent-
dependent, but in protein binding pockets, specific hydrogen bonding networks (Asp-Phe-Gly
"DFG" motifs) will lock the molecule into a single tautomer.

Figure 1: Tautomeric Equilibrium & Steric Twist

Fig 1: Tautomeric equilibrium and the orthogonal conformation induced by the 2,6-xylyl group.
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Part 2: Synthetic Methodology

Retrosynthetic Strategy

The synthesis of 3-(2,6-Dimethylphenyl)-1H-pyrazol-5-amine is best approached via the
Claisen condensation-cyclization route. Direct arylation of aminopyrazoles is often low-yielding
due to the steric bulk of the 2,6-dimethyl group; therefore, building the pyrazole ring onto the

xylyl moiety is the superior tactic.
Pathway:
e Precursor Activation: 2,6-Dimethylbenzoic acid

2,6-Dimethylbenzoate.

e C-C Bond Formation: Condensation with acetonitrile to form the
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-ketonitrile.

» Heterocycle Formation: Cyclization with hydrazine hydrate.

Figure 2: Synthesis Workflow

2,6-Dimethylbenzoic Acid

(Starting Material) Fig 2: Step-wise synthetic route emphasizing the critical beta-ketonitrile intermediate.
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Detailed Experimental Protocol
Step 1: Synthesis of 3-(2,6-Dimethylphenyl)-3-oxopropanenitrile

Rationale: The steric hindrance of the 2,6-dimethyl group makes the nucleophilic attack on the

ester carbonyl difficult. High-temperature conditions and a strong base (NaH) are required to

drive the deprotonated acetonitrile to attack the ester.

Reagents:

Methyl 2,6-dimethylbenzoate (10.0 mmol)
Acetonitrile (anhydrous, 15.0 mmol)
Sodium Hydride (60% dispersion in oil, 20.0 mmol)

Tetrahydrofuran (THF, anhydrous)

Protocol:

Preparation: Flame-dry a 3-neck round-bottom flask under nitrogen atmosphere.

Base Suspension: Wash NaH with dry hexane (3x) to remove mineral oil. Suspend in
anhydrous THF (20 mL).

Initiation: Add anhydrous acetonitrile (15.0 mmol) dropwise at 0°C. Stir for 15 minutes to
generate the anion.

Condensation: Add Methyl 2,6-dimethylbenzoate (10.0 mmol) dissolved in THF dropwise.

Reflux: Heat the mixture to reflux (66°C) for 12—16 hours. Note: Monitoring by TLC is crucial;
the steric bulk may slow conversion.

Workup: Cool to RT. Quench carefully with ice-water. Acidify with 1M HCI to pH 3—4 to
protonate the enolate. Extract with Ethyl Acetate (3x).

Purification: The crude
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-ketonitrile is often unstable; proceed immediately or purify via rapid silica filtration
(Hexane/EtOAC).

Step 2: Cyclization to Aminopyrazole

Rationale: Hydrazine acts as a bis-nucleophile. The initial attack occurs at the ketone carbonyl
(forming a hydrazone), followed by intramolecular attack on the nitrile carbon to close the ring.

Reagents:

e 3-(2,6-Dimethylphenyl)-3-oxopropanenitrile (from Step 1)
e Hydrazine Hydrate (80% or 64%, 5.0 equivalents)

o Ethanol (Absolute)[2][3]

Protocol:

Dissolve the

-ketonitrile in absolute ethanol (0.5 M concentration).

¢ Add Hydrazine Hydrate (excess is used to prevent azine formation).
e Reflux for 4-6 hours.

e Monitoring: TLC should show the disappearance of the nitrile spot and the appearance of a
lower Rf fluorescent spot.

« |solation: Evaporate solvent under reduced pressure.

» Crystallization: Triturate the residue with cold diethyl ether or recrystallize from
Ethanol/Water (9:1) to yield the pure amine.

Part 3: Analytical Characterization & Specifications

The following data represents expected values for the validated structure.
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Property Specification Notes
) ) Oxidizes slightly upon air
Appearance Off-white to pale yellow solid
exposure
] ] Dependent on crystal
Melting Point 145-150 °C )
habit/solvate
0 12.0 (brs, 1H, NH), 7.1-7.2
(m, 3H, Ar-H), 5.4 (s, 1H, Distinctive singlet for 2,6-
1H NMR (DMSO-de) _
Pyrazole-H4), 4.6 (br s, 2H, dimethyls at ~2.1 ppm
NH2), 2.1 (s, 6H, CH3)
MS (ESI+) [M+H]* =188.12 Consistent with C11H13Ns

. Poor solubility in water and
Solubility DMSO, Methanol, DMF
non-polar alkanes

Part 4: Applications in Drug Discovery|[8]
Kinase Inhibitor Scaffold

This molecule is a "privileged structure” for Type | and Type Il kinase inhibitors.

e Binding Mode: The pyrazole nitrogen (N2) acts as a hydrogen bond acceptor from the kinase
hinge region, while the exocyclic amine acts as a hydrogen bond donor.

o Selectivity Filter: The 2,6-dimethylphenyl group is specifically used to target kinases with a
smaller "gatekeeper” residue (e.g., Threonine or Alanine) or to force the inhibitor into a
specific atropisomer that fits the ATP pocket of targets like p38 MAPK or FGFR.

Handling & Stability

e Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The amine group is
susceptible to oxidation over long periods.

o Safety: Irritant. Use standard PPE.[4] Avoid inhalation of dust.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pdf.benchchem.com/1221/Technical_Support_Center_Reproducibility_of_3_Oxopropanenitrile_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13322921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 5-aminopyrazoles via beta-ketonitriles

o Source: Beilstein Journal of Organic Chemistry. "Approaches towards the synthesis of 5-
aminopyrazoles."

o URL:[Link]

Kinase Inhibitor Scaffolds (Aminopyrazoles)

o Source: National Institutes of Health (PMC). "Discovery of 3-Amino-1H-pyrazole-Based
Kinase Inhibitors."

o URL:[Link]

Chemical Properties & CAS Verification

o Source: PubChem Compound Summary for substituted aminopyrazoles.

o URL:[Link] (Search Term: Pyrazol-5-amine derivatives)

General Protocol for Beta-Ketonitrile Synthesis

o Source: Organic Syntheses, Coll. Vol. 3, p. 536 (1955); Vol. 23, p. 52 (1943). (Adapted for
steric bulk).

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: 3-(2,6-Dimethylphenyl)-1H-
pyrazol-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13322921/docs#in-depth-technical-guide-3-2-6-
dimethylphenyl-1h-pyrazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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